2-Methylbenzaldehyde
2-Methylbenzaldehyde
o-tolualdehyde undergoes atmospheric degradation by direct photolysis by sunlight.
2-Methylbenzaldehyde, also known as O-toluic aldehyde or 2-formyltoluene, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 2-Methylbenzaldehyde exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-methylbenzaldehyde is primarily located in the cytoplasm. 2-Methylbenzaldehyde is a cherry tasting compound that can be found in a number of food items such as nuts, tea, coffee and coffee products, and fruits. This makes 2-methylbenzaldehyde a potential biomarker for the consumption of these food products.
O-tolualdehyde is a clear liquid. (NTP, 1992)
O-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 2-position. It has a role as a plant metabolite.
2-Methylbenzaldehyde, also known as O-toluic aldehyde or 2-formyltoluene, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 2-Methylbenzaldehyde exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-methylbenzaldehyde is primarily located in the cytoplasm. 2-Methylbenzaldehyde is a cherry tasting compound that can be found in a number of food items such as nuts, tea, coffee and coffee products, and fruits. This makes 2-methylbenzaldehyde a potential biomarker for the consumption of these food products.
O-tolualdehyde is a clear liquid. (NTP, 1992)
O-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 2-position. It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
529-20-4
VCID:
VC20843551
InChI:
InChI=1S/C8H8O/c1-7-4-2-3-5-8(7)6-9/h2-6H,1H3
SMILES:
CC1=CC=CC=C1C=O
Molecular Formula:
C8H8O
Molecular Weight:
120.15 g/mol
2-Methylbenzaldehyde
CAS No.: 529-20-4
Cat. No.: VC20843551
Molecular Formula: C8H8O
Molecular Weight: 120.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | o-tolualdehyde undergoes atmospheric degradation by direct photolysis by sunlight. 2-Methylbenzaldehyde, also known as O-toluic aldehyde or 2-formyltoluene, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 2-Methylbenzaldehyde exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-methylbenzaldehyde is primarily located in the cytoplasm. 2-Methylbenzaldehyde is a cherry tasting compound that can be found in a number of food items such as nuts, tea, coffee and coffee products, and fruits. This makes 2-methylbenzaldehyde a potential biomarker for the consumption of these food products. O-tolualdehyde is a clear liquid. (NTP, 1992) O-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 2-position. It has a role as a plant metabolite. |
|---|---|
| CAS No. | 529-20-4 |
| Molecular Formula | C8H8O |
| Molecular Weight | 120.15 g/mol |
| IUPAC Name | 2-methylbenzaldehyde |
| Standard InChI | InChI=1S/C8H8O/c1-7-4-2-3-5-8(7)6-9/h2-6H,1H3 |
| Standard InChI Key | BTFQKIATRPGRBS-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C=O |
| Canonical SMILES | CC1=CC=CC=C1C=O |
| Boiling Point | 392 to 396 °F at 760 mm Hg (NTP, 1992) 200.0 °C 200 °C |
| Colorform | Liquid |
| Flash Point | 153 °F (NTP, 1992) |
| Melting Point | 25 °C <25°C |
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